Cas no 924817-75-4 (tert-Butyl (3-bromo-1-(4-fluorophenyl)propyl)carbamate)

• Product Name: tert-Butyl (3-bromo-1-(4-fluorophenyl)propyl)carbamate
• CAS No: 924817-75-4
• MF: C₁₄H₁₉BrFNO₂
• MW: 332.208566904068
• MDL: MFCD06410615
• CID: 1056798
• PubChem ID: 24730287
• Update Time: 2025-07-02

tert-Butyl (3-bromo-1-(4-fluorophenyl)propyl)carbamate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl (3-bromo-1-(4-fluorophenyl)propyl)carbamate
• 1-(Boc-amino)-3-bromo-1-(4-fluorophenyl)propane
• tert-butyl N-[3-bromo-1-(4-fluorophenyl)propyl]carbamate
• 1,1-Dimethylethyl N-[3-bromo-1-(4-fluorophenyl)propyl]carbamate (ACI)
• AKOS022183985
• tert-Butyl(3-bromo-1-(4-fluorophenyl)propyl)carbamate
• MFCD06410615
• AB24735
• SY015949
• AC7698
• CS-0362919
• 924817-75-4
• C14H19BrFNO2
• DB-021843

• MDL： MFCD06410615
• Inchi： 1S/C14H19BrFNO2/c1-14(2,3)19-13(18)17-12(8-9-15)10-4-6-11(16)7-5-10/h4-7,12H,8-9H2,1-3H3,(H,17,18)
• InChI Key： RBZPTCMSIPNDPT-UHFFFAOYSA-N
• SMILES： O=C(NC(CCBr)C1C=CC(F)=CC=1)OC(C)(C)C

Computed Properties

• Exact Mass: 331.05832g/mol
• Monoisotopic Mass: 331.05832g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 7
• Complexity: 286
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 38.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on tert-Butyl (3-bromo-1-(4-fluorophenyl)propyl)carbamate

Professional Introduction to Tert-Butyl (3-bromo-1-(4-fluorophenyl)propyl)carbamate (CAS No. 924817-75-4)

Ter-t-butyl (3-bromo-1-(4-fluorophenyl)propyl)carbamate, with the CAS number 924817-75-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the class of carbamates, which are widely recognized for their versatility in medicinal chemistry due to their ability to act as intermediates in the synthesis of various bioactive molecules. The presence of both bromo and fluoro substituents in its structure imparts unique reactivity and potential pharmacological properties, making it a valuable building block for drug discovery and development.

The molecular structure of tert-butyl (3-bromo-1-(4-fluorophenyl)propyl)carbamate consists of a tert-butyl group attached to a carbamate moiety, which is further linked to a propyl chain substituted with a bromo group at the third position and a 4-fluorophenyl group at the first position. This specific arrangement of functional groups makes the compound highly interesting for researchers exploring novel synthetic pathways and pharmacological targets. The fluoro substituent, in particular, is known for its ability to modulate metabolic stability, lipophilicity, and binding affinity, which are critical factors in drug design.

In recent years, there has been a surge in research focused on the development of new carbamate-based compounds with enhanced biological activity. The combination of bromo and fluoro groups in tert-butyl (3-bromo-1-(4-fluorophenyl)propyl)carbamate offers a unique opportunity to explore these properties further. For instance, studies have shown that fluorinated carbamates can exhibit improved bioavailability and reduced susceptibility to enzymatic degradation, making them attractive candidates for next-generation therapeutics. The tert-butyl group adds an additional layer of stability to the molecule, which can be particularly beneficial in formulations requiring prolonged shelf life.

One of the most compelling aspects of this compound is its potential application in the synthesis of kinase inhibitors. Kinases are enzymes that play a crucial role in many cellular processes, and their dysregulation is often associated with various diseases, including cancer. By leveraging the reactivity of the bromo and fluoro groups, researchers can design molecules that selectively target specific kinases, thereby reducing off-target effects and improving therapeutic efficacy. Preliminary studies have suggested that derivatives of tert-butyl (3-bromo-1-(4-fluorophenyl)propyl)carbamate may exhibit potent inhibitory activity against certain kinases, opening up new avenues for drug development.

The role of fluorine in medicinal chemistry cannot be overstated. Its ability to influence molecular properties such as solubility, permeability across biological membranes, and binding interactions makes it an indispensable tool for medicinal chemists. In the context of tert-butyl (3-bromo-1-(4-fluorophenyl)propyl)carbamate, the 4-fluorophenyl group is particularly noteworthy for its potential to enhance binding affinity to biological targets. This has been observed in various drug candidates where fluorine substitution has led to significant improvements in pharmacokinetic profiles.

Brominated compounds also hold considerable promise in drug discovery due to their diverse chemical behavior. Bromine can participate in various chemical reactions, including cross-coupling reactions that are widely used in organic synthesis. The presence of a bromo group at the third position of the propyl chain in tert-butyl (3-bromo-1-(4-fluorophenyl)propyl)carbamate allows for further functionalization through palladium-catalyzed reactions, enabling the construction of more complex molecular architectures.

The synthesis of tert-butyl (3-bromo-1-(4-fluorophenyl)propyl)carbamate involves multi-step organic transformations that highlight the compound's synthetic utility. The process typically begins with the preparation of a brominated intermediate followed by its reaction with a fluorinated phenol derivative under acidic conditions to form the carbamate linkage. The introduction of the tert-butyl group ensures stability throughout the synthetic sequence, making it a robust intermediate for further derivatization.

In conclusion, tert-butyl (3-bromo-1-(4-fluorophenyl)propyl)carbamate (CAS No. 924817-75-4) represents a promising candidate for pharmaceutical research due to its unique structural features and potential biological activities. The combination of bromo and fluoro substituents offers versatile opportunities for designing novel therapeutics with improved pharmacological properties. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in drug discovery and development efforts worldwide.